tert-butyl 3-(2-bromo-1-hydroxyethyl)azetidine-1-carboxylate
Description
“tert-butyl 3-(2-bromo-1-hydroxyethyl)azetidine-1-carboxylate” is a chemical compound with the molecular formula C10H18BrNO3 . It is a derivative of azetidine, which is a four-membered heterocyclic compound containing nitrogen . The compound is a colorless to pale yellow liquid or solid .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the InChI code: 1S/C10H18BrNO3/c1-10(2,3)14-9(13)11-6-8(7-11)4-5-12/h8,12H,4-7H2,1-3H3 . This indicates that the molecule contains a bromine atom attached to a carbon atom in the azetidine ring .Physical And Chemical Properties Analysis
This compound has a molecular weight of 280.16 . It is a colorless to pale yellow liquid or solid at room temperature . The compound should be stored in a refrigerator .Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can cause harm if swallowed, inhaled, or if it comes into contact with skin . The hazard statements associated with this compound are H302, H315, H319, and H335, indicating potential harm to the digestive tract, skin, eyes, and respiratory system . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
properties
| { "Design of the Synthesis Pathway": "The synthesis of tert-butyl 3-(2-bromo-1-hydroxyethyl)azetidine-1-carboxylate can be achieved through a multi-step reaction pathway involving the use of various reagents and catalysts.", "Starting Materials": [ "tert-butyl azetidine-1-carboxylate", "2-bromoethanol", "potassium carbonate", "DMF", "THF", "triethylamine", "acetic anhydride", "sodium bicarbonate", "brine", "magnesium sulfate", "ethyl acetate" ], "Reaction": [ "Step 1: tert-butyl azetidine-1-carboxylate is reacted with 2-bromoethanol in the presence of potassium carbonate and DMF to yield tert-butyl 3-(2-bromo-1-hydroxyethyl)azetidine-1-carboxylate.", "Step 2: The resulting product from step 1 is then treated with triethylamine and acetic anhydride in THF to form the corresponding acetyl derivative.", "Step 3: The acetyl derivative is then hydrolyzed using sodium bicarbonate and water to remove the acetyl group and regenerate the hydroxyl group.", "Step 4: The resulting product is then washed with brine and dried over magnesium sulfate.", "Step 5: The final product is obtained by evaporating the solvent and recrystallizing the residue from ethyl acetate." ] } | |
CAS RN |
2228450-34-6 |
Molecular Formula |
C10H18BrNO3 |
Molecular Weight |
280.2 |
Purity |
95 |
Origin of Product |
United States |
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